- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Formamidines
Formamidines are a class of organic compounds characterized by the presence of a formyl group (CHO) directly attached to an amino group (NH2). These versatile chemicals play significant roles in various industrial applications and research fields. Typically, formamidines are prepared through reactions involving ammonia and carbon dioxide, or via reduction of formic acid.
Formamidines exhibit interesting properties due to the interaction between their carbonyl and amine functionalities. They can act as Lewis bases, facilitating nucleophilic attack in various reactions. These compounds are used in pharmaceuticals, agrochemicals, and organic synthesis as intermediates or functional groups for introducing specific reactivities.
In chemical processes, formamidines can serve multiple roles such as catalysts, chelating agents, and reactants. Their ability to form stable complexes with metal ions makes them valuable in catalytic reactions and analytical chemistry. Furthermore, they are explored for their potential applications in polymer synthesis, dye-making, and environmental treatment technologies.
Due to their broad chemical versatility, formamidines continue to attract attention from researchers aiming to exploit their unique properties in innovative ways across different industries.
-
Exploring the Role of Ammonium Polyphosphate in Advanced Chemical BiopharmaceuticalsExploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals Ammonium polyphosphate (APP) has emerged as a versatile and valuable material in the field of chemical biopharmaceuticals. Its unique properties, including biodegradability, bioavailability, and ability to form stable complexes with biomolecules, make it an ideal candidate for various biomedical applications. This...
-
The Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical AnalysisThe Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical Analysis Introduction to DL-Dithiothreitol DL-Dithiothreitol (DTT) is a reducing agent widely used in various fields of chemistry, particularly in biochemistry and biopharmaceuticals. It has gained significant attention due to its unique properties and versatility in chemical reactions involving disulfide bonds. This article...
-
N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals## N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals Introduction: N-(Hydroxymethyl)acrylamide is a versatile compound that has garnered significant attention in the fields of chemistry and biomedicine. Its unique structure, combining acrylamide functionality with a hydroxymethyl group, makes it an ideal candidate for various applications in chemical...
-
Methylammonium Chloride: A Novel Building Block for Chemical BiopharmaceuticalsMethylammonium Chloride: A Novel Building Block for Chemical Biopharmaceuticals Methylammonium chloride, a compound with the formula CH3NH3Cl, has emerged as a promising building block in the field of chemical biopharmaceuticals. Its unique properties make it an attractive candidate for various applications in drug discovery and development. This article delves into the synthesis, biological...
-
The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals## The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals ## Introduction to 5-Azacytosine 5-Azacytosine is a chemical compound that has gained significant attention in the fields of chemistry and biomedicine due to its unique effects on gene expression. It is a cytosine analog that incorporates into DNA during replication, leading to the...
